Ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate
Overview
Description
Molecular Structure Analysis
The InChI code for Ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate is1S/C13H18O3/c1-2-16-12(15)13-7-4-3-5-10(13)9-11(14)6-8-13/h9H,2-8H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
The molecular weight of this compound is 222.28 . It is a liquid at room temperature .Mechanism of Action
Ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate inhibits acetylcholinesterase by binding to the active site of the enzyme, preventing it from breaking down acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which is associated with improved cognitive function.
Biochemical and Physiological Effects:
In addition to its effects on acetylcholinesterase, this compound has been found to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. This can lead to drug-drug interactions and may affect the efficacy and safety of certain medications.
Advantages and Limitations for Lab Experiments
Ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable under a wide range of conditions. This compound has also been found to be highly selective for acetylcholinesterase, which reduces the risk of off-target effects. However, this compound has some limitations, including its low solubility in water and its potential for drug-drug interactions.
Future Directions
There are several future directions for research on Ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic uses of this compound in neurological disorders other than Alzheimer's disease. Finally, the development of new methods for the synthesis of this compound and related compounds may also be an area of future research.
Conclusion:
In conclusion, this compound is a valuable tool in scientific research, with a wide range of applications in medicinal chemistry, drug discovery, and neuroscience. This compound has been found to have potent inhibitory effects on acetylcholinesterase, making it a potential treatment for Alzheimer's disease and other neurological disorders. This compound also has other biochemical and physiological effects, and its advantages and limitations make it a useful compound for laboratory experiments. Future research on this compound may lead to the development of new drugs and new methods for the synthesis of related compounds.
Scientific Research Applications
Ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate is used in a wide range of scientific research, including medicinal chemistry, drug discovery, and neuroscience. This compound has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. As a result, this compound has been investigated as a potential treatment for Alzheimer's disease and other neurological disorders.
Safety and Hazards
properties
IUPAC Name |
ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O3/c1-2-16-12(15)13-7-4-3-5-10(13)9-11(14)6-8-13/h9H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRDFWBNFGXTHOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C12CCCCC1=CC(=O)CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00323049 |
Source
|
| Record name | ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00323049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7478-39-9 |
Source
|
| Record name | NSC402916 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402916 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 7-oxo-1,2,3,4,5,6-hexahydronaphthalene-4a-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00323049 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-4-ethyl-2-[(4-ethyl-3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-3,5-dimethylpyrrole;hydrobromide](/img/structure/B1660252.png)
![Ethanedione, bis[4-(trifluoromethyl)phenyl]-](/img/structure/B1660257.png)
